Cas no 93259-74-6 ( )
structure
Product Name:
CAS No:93259-74-6
MF:C17H13Cl
MW:252.738123655319
CID:881338
PubChem ID:281291
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-133939
- 93259-74-6
- AKOS006213529
- SCHEMBL7912353
- NSC133939
-
-
- Inchi： 1S/C17H13Cl/c18-17(14-8-2-1-3-9-14)16-12-6-10-13-7-4-5-11-15(13)16/h1-12,17H
- InChI Key： NJJDXYXIDPRRDB-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 252.0705781g/mol
- Monoisotopic Mass: 252.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 0Ų
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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